Cas no 2228203-87-8 (tert-butyl N-1-amino-3-(2-chloro-6-methylpyrimidin-4-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2-chloro-6-methylpyrimidin-4-yl)propan-2-ylcarbamate
• CAS No: 2228203-87-8
• MF: C₁₃H₂₁ClN₄O₂
• MW: 300.784441709518
• CID: 6529338
• PubChem ID: 165702604
• Update Time: 2025-07-19

tert-butyl N-1-amino-3-(2-chloro-6-methylpyrimidin-4-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2-chloro-6-methylpyrimidin-4-yl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(2-chloro-6-methylpyrimidin-4-yl)propan-2-yl]carbamate
• 2228203-87-8
• EN300-1884564

• Inchi： 1S/C13H21ClN4O2/c1-8-5-9(17-11(14)16-8)6-10(7-15)18-12(19)20-13(2,3)4/h5,10H,6-7,15H2,1-4H3,(H,18,19)
• InChI Key： IPIWBFYJSBRDIX-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(CC(CN)NC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 300.1353036g/mol
• Monoisotopic Mass: 300.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-1-amino-3-(2-chloro-6-methylpyrimidin-4-yl)propan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228203-87-8 and Product Name: Tert-butyl N-1-amino-3-(2-chloro-6-methylpyrimidin-4-yl)propan-2-ylcarbamate

The compound with the CAS number 2228203-87-8 and the product name Tert-butyl N-1-amino-3-(2-chloro-6-methylpyrimidin-4-yl)propan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a tert-butyl carbamate moiety, a 2-chloro-6-methylpyrimidin-4-yl substituent, and an N-1-amino group, which collectively contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 2-chloro-6-methylpyrimidin-4-yl moiety, in particular, is a well-studied pharmacophore that has been extensively explored in the design of inhibitors targeting various biological pathways. This substituent is known for its ability to interact with enzymes and receptors, making it a valuable component in the development of small-molecule drugs. The presence of the N-1-amino group further enhances the compound's reactivity and potential for further functionalization, allowing for the synthesis of derivatives with tailored biological properties.

The tert-butyl carbamate group in the molecular structure serves multiple purposes. It acts as a protecting group for the amino functionality, preventing unwanted side reactions during synthetic processes. Additionally, this group contributes to the compound's solubility and stability, which are critical factors in pharmaceutical applications. The overall architecture of this compound suggests that it may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery. Pyrimidine-based compounds are known for their broad spectrum of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects. The specific substitution pattern in the 2-chloro-6-methylpyrimidin-4-yl group enhances its interaction with target proteins, leading to potent pharmacological effects. For instance, modifications at the 2-position with chloro substituents have been shown to improve binding affinity and selectivity against certain enzymes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound's structure and purity.

In terms of biological activity, preliminary studies suggest that Tert-butyl N-1-amino-3-(2-chloro-6-methylpyrimidin-4-yl)propan-2-ylcarbamate may exhibit inhibitory effects on specific enzymes associated with disease pathways. For example, it has shown promise in preclinical models as an inhibitor of kinases involved in cancer cell proliferation. The combination of the tert-butyl carbamate, 2-chloro-6-methylpyrimidin-4-yl, and N-1-amino groups may contribute to its ability to modulate enzyme activity by interfering with key binding pockets or allosteric sites.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical considerations in drug development. Initial pharmacokinetic studies indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Further studies are needed to optimize its bioavailability and assess its metabolic stability.

One of the most exciting aspects of this compound is its potential for structural modification to enhance its therapeutic efficacy. By varying substituents at different positions within the molecule, researchers can fine-tune its biological activity while maintaining structural integrity. This flexibility allows for the development of libraries of derivatives that can be screened for optimal pharmacological properties.

The role of computational chemistry in designing novel compounds cannot be overstated. Molecular modeling techniques have enabled researchers to predict how different structural modifications will affect biological activity before conducting expensive wet-lab experiments. This approach has significantly accelerated drug discovery pipelines by identifying promising candidates early in the process.

Future research directions include exploring synthetic routes that improve yield and scalability while minimizing environmental impact. Green chemistry principles are increasingly being applied to pharmaceutical synthesis to reduce waste and energy consumption without compromising product quality.

The development of new therapeutic agents remains a cornerstone of modern medicine. Compounds like Tert-butyl N-1-amino-3-(2-chloro-6-methylpyrimidin-4-ylyl)propanononcarbamate represent significant progress in this endeavor by combining innovative molecular design with rigorous scientific investigation.